![molecular formula C17H23ClN2O2 B2702340 2-chloro-N-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)benzamide CAS No. 2034305-29-6](/img/structure/B2702340.png)
2-chloro-N-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)benzamide
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Description
2-chloro-N-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)benzamide is a useful research compound. Its molecular formula is C17H23ClN2O2 and its molecular weight is 322.83. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The synthesis and characterization of novel benzamides, including compounds structurally related to 2-chloro-N-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)benzamide, have been extensively studied. One such study involved the synthesis of metal complexes of new benzamides, which were evaluated for their antibacterial activity against various bacterial strains. The copper complexes exhibited better activities than the free ligands, suggesting their potential as antibacterial agents (Khatiwora et al., 2013).
Bioactivity Studies
Several bioactivity studies have been conducted to explore the therapeutic potential of related compounds. For instance, a series of piperidine derivatives was synthesized and evaluated for anti-acetylcholinesterase (anti-AChE) activity, revealing compounds with significant potency, suggesting potential applications in treating conditions like Alzheimer's disease (Sugimoto et al., 1990).
Pharmacological Profiles
Research into the pharmacological profiles of benzamide derivatives has shown promising results for gastrointestinal motility. A study synthesized a series of 4-amino-5-chloro-2-methoxy-N-(piperidin-4-ylmethyl)benzamide derivatives, identifying compounds with good pharmacological profiles and superior oral bioavailability compared to previous candidates, highlighting their potential in treating gastrointestinal disorders (Sonda et al., 2003).
Analytical Applications
In addition to therapeutic applications, related compounds have been utilized in analytical chemistry. For example, a study developed a nonaqueous capillary electrophoresis method for separating imatinib mesylate and its related substances, demonstrating the method's effectiveness and potential for quality control in pharmaceutical analysis (Ye et al., 2012).
Properties
IUPAC Name |
2-chloro-N-[[1-(oxolan-3-yl)piperidin-4-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23ClN2O2/c18-16-4-2-1-3-15(16)17(21)19-11-13-5-8-20(9-6-13)14-7-10-22-12-14/h1-4,13-14H,5-12H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJWYAAYKWVWPBJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C2=CC=CC=C2Cl)C3CCOC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.